2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H22FN3O2/c1-25-18-5-3-2-4-17(18)21-19(24)14-22-10-12-23(13-11-22)16-8-6-15(20)7-9-16/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: LJVUDCFSWHJATD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol

Description

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide, also known as FMA, is a chemical compound that has been widely studied for its potential therapeutic applications. FMA belongs to the class of compounds known as piperazine derivatives, which have been found to exhibit a range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to the compound's antipsychotic, anxiolytic, and antidepressant effects.
Biochemical and Physiological Effects:
2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has also been found to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide in lab experiments is its well-characterized pharmacological profile. 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has been extensively studied, and its pharmacological effects are well understood. However, one limitation is that 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide may not be suitable for all experimental models, as its effects may vary depending on the specific conditions of the experiment.

Future Directions

There are several future directions for research on 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide. One area of interest is the potential use of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Another area of interest is the development of more potent and selective derivatives of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide, which may exhibit improved therapeutic efficacy and reduced side effects. Additionally, further studies are needed to fully understand the mechanism of action of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide and its effects on the brain and behavior.

Synthesis Methods

The synthesis of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide involves the reaction of 4-fluorobenzyl chloride with N-(2-methoxyphenyl)piperazine, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has been the subject of extensive research due to its potential therapeutic applications. It has been found to exhibit a range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has been studied for its potential use in the treatment of various psychiatric disorders, including schizophrenia, anxiety, and depression.